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Compound of Interest

Compound Name: ML364

Cat. No.: B15606998 Get Quote

For researchers and drug development professionals, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of

ML364, a selective ubiquitin-specific peptidase 2 (USP2) inhibitor. While the Safety Data Sheet

(SDS) for ML364 does not classify the substance as hazardous under the Globally Harmonized

System (GHS), it is imperative to handle and dispose of it in a manner that prevents

environmental release and ensures personnel safety.

Essential Safety and Handling Information
Before beginning any disposal procedures, it is crucial to be familiar with the handling and

storage requirements of ML364. This information is key to minimizing risks and ensuring safe

laboratory practices.
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Property Information

Personal Precautions
Standard laboratory personal protective

equipment (PPE) is sufficient.

Environmental Precautions
Do not allow the substance to enter sewers or

surface/ground water.

Containment & Cleanup
In case of a spill, pick up the material

mechanically.

Storage Temperature

Store stock solutions at -80°C for up to 2 years

or -20°C for up to 1 year to prevent inactivation.

[1]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of ML364 and

materials contaminated with it. This procedure is designed to align with standard laboratory

safety practices and environmental protection principles.

1. Personal Protective Equipment (PPE)

Before handling ML364 for disposal, ensure the following personal protective equipment is

worn:

Safety Goggles: To protect eyes from any potential splashes or airborne particles.

Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended to prevent skin

contact.

Laboratory Coat: To protect skin and clothing from contamination.

2. Waste Segregation and Collection

Proper segregation of chemical waste is fundamental to safe laboratory operations.

Solid Waste:
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Collect unwanted ML364 powder and any materials contaminated with solid ML364 (e.g.,

weighing paper, contaminated gloves, pipette tips) in a designated, clearly labeled

hazardous waste container.

The container should be made of a material compatible with the chemical and have a

secure lid to prevent spills.

Label the container as "Hazardous Waste" and include the full chemical name: "ML364".

Liquid Waste (Solutions containing ML364):

Collect solutions of ML364 (e.g., in DMSO) in a separate, clearly labeled hazardous waste

container for liquid chemical waste.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

The container should be leak-proof and stored in secondary containment to prevent spills.

Label the container with "Hazardous Waste," the solvent(s) used, and "Contains ML364".

3. Storage Pending Disposal

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is well-ventilated and away from incompatible materials.

Do not accumulate large quantities of waste. Arrange for pickup by your institution's

Environmental Health and Safety (EHS) department in a timely manner.

4. Final Disposal

Never dispose of ML364 down the drain or in the regular trash.

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. EHS professionals are trained in the proper handling and transportation of

hazardous materials to licensed disposal facilities.
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Experimental Protocols
While this document focuses on disposal, the cited research on ML364 involves various

experimental protocols. For detailed methodologies on the use of ML364 in research, such as

cell viability assays or Western blotting for cyclin D1 degradation, refer to the primary literature.

[1][2][3]

ML364 Disposal Workflow
The following diagram illustrates the logical flow of the ML364 disposal procedure, from initial

handling to final removal by EHS.
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Workflow for the proper disposal of ML364.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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